molecular formula C10H10N4O B8387703 6-(4-Aminophenoxy)pyrimidin-4-ylamine

6-(4-Aminophenoxy)pyrimidin-4-ylamine

Cat. No. B8387703
M. Wt: 202.21 g/mol
InChI Key: KVLGPVUVQGKLDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(4-Aminophenoxy)pyrimidin-4-ylamine is a useful research compound. Its molecular formula is C10H10N4O and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Aminophenoxy)pyrimidin-4-ylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Aminophenoxy)pyrimidin-4-ylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(4-Aminophenoxy)pyrimidin-4-ylamine

Molecular Formula

C10H10N4O

Molecular Weight

202.21 g/mol

IUPAC Name

6-(4-aminophenoxy)pyrimidin-4-amine

InChI

InChI=1S/C10H10N4O/c11-7-1-3-8(4-2-7)15-10-5-9(12)13-6-14-10/h1-6H,11H2,(H2,12,13,14)

InChI Key

KVLGPVUVQGKLDH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N)OC2=NC=NC(=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

After suspending 6-(4-nitrophenoxy)pyrimidin-4-ylamine (306 mg, 1.32 mmol), iron powder (369 mg, 6.60 mmol) and ammonium chloride (706 mg, 13.2 mmol) in an ethanol (20 ml)-water (5 ml) mixed solvent, the suspension was heated and stirred at 80° C. for 20 minutes. After completion of the reaction, the reaction mixture was filtered with celite and washed in ethyl acetate. The organic layer was washed with saturated saline and dried over anhydrous magnesium sulfate, the drying agent was filtered off and the filtrate was concentrated to obtain the title compound (266 mg, 1.32 mmol, 100%) as light yellow crystals.
Quantity
306 mg
Type
reactant
Reaction Step One
Quantity
706 mg
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
Quantity
369 mg
Type
catalyst
Reaction Step Four
Name
Quantity
5 mL
Type
solvent
Reaction Step Five
Yield
100%

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